Cas no 24514-84-9 (8,10-Heptadecanedione)

8,10-Heptadecanedione structure
8,10-Heptadecanedione structure
Product Name:8,10-Heptadecanedione
CAS No:24514-84-9
MF:C17H32O2
MW:268.434785842896
CID:273401
PubChem ID:10445760
Update Time:2025-04-19

8,10-Heptadecanedione Chemical and Physical Properties

Names and Identifiers

    • 8,10-Heptadecanedione
    • heptadecane-8,10-dione
    • SCHEMBL1225011
    • 24514-84-9
    • N-Heptadecane-8,10-dione
    • CCRIS 8530
    • SCHEMBL5694820
    • DTXSID00947406
    • Inchi: 1S/C17H32O2/c1-3-5-7-9-11-13-16(18)15-17(19)14-12-10-8-6-4-2/h3-15H2,1-2H3
    • InChI Key: BTTDGCSZODTCFC-UHFFFAOYSA-N
    • SMILES: O=C(CC(CCCCCCC)=O)CCCCCCC

Computed Properties

  • Exact Mass: 268.24036
  • Monoisotopic Mass: 268.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 14
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 0.885
  • Boiling Point: 362.658°C at 760 mmHg
  • Flash Point: 136.072°C
  • Refractive Index: 1.446
  • PSA: 34.14
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